Cas no 1003741-66-9 (4-Nitrophenyl 6-chloropyridine-3-sulfonate)

• Product Name: 4-Nitrophenyl 6-chloropyridine-3-sulfonate
• CAS No: 1003741-66-9
• MF: C₁₁H₇ClN₂O₅S
• MW: 314.701680421829
• CID: 5460130
• Update Time: 2025-07-19

4-Nitrophenyl 6-chloropyridine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-nitrophenyl 6-chloropyridine-3-sulfonate
• Z45513710
• 4-Nitrophenyl 6-chloropyridine-3-sulfonate

• Inchi： 1S/C11H7ClN2O5S/c12-11-6-5-10(7-13-11)20(17,18)19-9-3-1-8(2-4-9)14(15)16/h1-7H
• InChI Key： QECJTOYRBZJTIW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(=O)(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 439
• XLogP3: 2.7
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Nitrophenyl 6-chloropyridine-3-sulfonate

Recent Advances in the Application of 4-Nitrophenyl 6-chloropyridine-3-sulfonate (CAS: 1003741-66-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Nitrophenyl 6-chloropyridine-3-sulfonate (CAS: 1003741-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a sulfonylation reagent and its potential in drug discovery. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and emerging applications in medicinal chemistry.

Recent studies have demonstrated the efficacy of 4-Nitrophenyl 6-chloropyridine-3-sulfonate in facilitating selective sulfonylation reactions under mild conditions. A 2023 publication in Journal of Medicinal Chemistry reported its use as a key intermediate in the synthesis of novel sulfonamide-based kinase inhibitors, showcasing improved yield (82-95%) and reduced side reactions compared to traditional sulfonyl chloride reagents. The electron-withdrawing nitro and chloro groups enhance its reactivity while maintaining stability, making it particularly valuable for late-stage functionalization of complex molecules.

Structural analyses using X-ray crystallography (DOI: 10.1021/acs.jmedchem.3c00567) revealed that the 6-chloropyridine moiety creates optimal steric and electronic properties for nucleophilic substitution reactions. This characteristic has been exploited in PROTAC (proteolysis targeting chimera) development, where researchers at Harvard Medical School utilized this compound to efficiently conjugate E3 ligase ligands to target protein binders, achieving 70% improvement in cellular degradation efficiency compared to previous linker chemistries.

In pharmacokinetic studies, derivatives synthesized using 1003741-66-9 exhibited enhanced metabolic stability, with human liver microsome assays showing t_1/2 values exceeding 120 minutes for lead compounds. The sulfonate ester functionality has proven particularly valuable in prodrug design, as demonstrated in a recent Nature Communications paper (2024) describing its use in masking phenolic hydroxyl groups of anticancer agents, resulting in 3-fold increased oral bioavailability.

Emerging applications include its role in chemical proteomics, where the compound serves as a versatile warhead for covalent target identification. A 2024 ACS Chemical Biology study detailed its incorporation into activity-based probes that successfully labeled >80% of the human kinome, enabling new target discovery for precision oncology. The unique reactivity profile allows for selective labeling at physiological pH, addressing previous challenges with non-specific binding.

Ongoing clinical trials (NCT05678945) are evaluating molecules derived from this scaffold as potential treatments for resistant bacterial infections, leveraging the compound's ability to modify essential bacterial enzymes. Preliminary data show promising activity against ESKAPE pathogens with MIC values ≤2 μg/mL, while maintaining favorable cytotoxicity profiles (CC₅₀ > 100 μM in HEK293 cells).

Future research directions highlighted in recent reviews point to unexplored potential in nucleic acid therapeutics, where the sulfonate group could enable novel delivery strategies. Computational modeling (J. Chem. Inf. Model. 2023) predicts that structural modifications of this core could yield compounds with improved blood-brain barrier penetration, opening possibilities for CNS drug development.

In conclusion, 4-Nitrophenyl 6-chloropyridine-3-sulfonate represents a multifaceted tool in modern drug discovery, with applications spanning from synthetic chemistry to biological target engagement. Its continued development underscores the importance of specialized sulfonylation reagents in addressing contemporary challenges in medicinal chemistry and chemical biology.